1,1,2-Trichloroethane

• CAS No.: 79-00-5
• Product Name: 1,1,2-Trichloroethane
• Molecular Formula: C2H3Cl3; CHCl2CH2Cl; C2H3Cl3
• Molecular Weight: 133.4 g/mol
• IUPAC Name: 1,1,2-trichloroethane
• Standard InChI: InChI=1S/C2H3Cl3/c3-1-2(4)5/h2H,1H2
• Standard InChIKey: UBOXGVDOUJQMTN-UHFFFAOYSA-N
• Impurities: ... 1,1,2-trichloroethane is available as a commercial grade product, either stablized or unstabilized, at a purity of >99%. The stabilized product contains sec-butanol (0.5%) and 1,2-butylene oxide (0.25%).
• SMILES: C(C(Cl)Cl)Cl
• Canonical SMILES: C(C(Cl)Cl)Cl
• Boiling Point: 235 °F at 760 mm Hg (NTP, 1992); 113.8 °C; 113-114 °C at 760 mm Hg; 114 °C; 237°F
• Colorform: Clear, colorless liquid; Colorless liquid
• Density: 1.44 at 68 °F (USCG, 1999); 1.4416 at 20 °C/4 °C; Relative density (water = 1): 1.4; 1.44
• Melting Point: -35 °F (NTP, 1992); -36.6 °C; -35 °C; -36 °C; -34°F
• Physical Description: 1,1,2-trichloroethane appears as a clear light colored liquid. Insoluble in water and slightly denser than water. Hence sinks in water. May be toxic by inhalation.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a sweet, chloroform-like odor.
• Description: 1,1,2-Trichloroethane is a colorless, sweet-smelling liquid. It does not burn easily, can be dissolved in water, and evaporates easily. It is used as a solvent (a chemical that dissolves other substances) and as an intermediate in the production of the chemical, 1,1-dichloroethane. 1,1,2-Trichloroethane is sometimes present as an impurity in other chemicals, and it may be formed when another chemical breaks down in the environment under conditions where there is no air.; 1,1,2-trichloroethane appears as a clear light colored liquid. Insoluble in water and slightly denser than water. Hence sinks in water. May be toxic by inhalation.; 1,1,2-trichloroethane is a member of the class of chloroethanes that is ethane substituted by chloro groups at positions 1, 1 and 2.
• Shelf Life: STABLE IN AIR AT ORDINARY TEMP; IN ABSENCE OF AIR OR WATER IT IS STABLE TO APPROX 110 °C
• Solubility: 1 to 5 mg/mL at 68° F (NTP, 1992); 0.03 M; Miscible with alcohol, ethers and many organic liquids; In water, 4,590 mg/L at 25 °C; ... Soluble in water (4.50 g/L at 20 °C); Solubility in water, g/100ml at 20 °C: 0.45 (very poor); 0.4%
• Synonyms: 1,1,2-trichloroethane; 1,1,2-trichloroethane, 14C-2-labeled; 1,1,2-trichloroethane, 36Cl-labeled
• Vapor Density: 4.63 (NTP, 1992) (Relative to Air); 4.21 g/L (BP, 760 mm Hg); Relative vapor density (air = 1): 4.6; 4.63
• Vapor Pressure: 16.7 mm Hg at 68 °F ; 20 mm Hg at 70.9° F (NTP, 1992); 23.00 mmHg; 23 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 2.5; 19 mmHg
• PubChem Compound: 6574
• Last Modified: Nov 11 2021